Cas no 805184-96-7 (2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-amine)

• Product Name: 2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-amine
• CAS No: 805184-96-7
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD06738204
• CID: 892493
• PubChem ID: 3157458
• Update Time: 2025-11-07

2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)ethanamine
• 2-(3-Phenyl-[1,2,4]oxadiazol-5-yl)-ethylamine
• 2-(3-Phenyl-[1,2,4]oxadiazol-5-yl)-ethylaminehydrochloride
• 3-phenyl-1,2,4-Oxadiazole-5-ethanamine
• BB_SC-2327
• HMS1697E02
• CS-0356741
• 2-(3-phenyl-[1,2,4]oxadiazol-5-yl)-ethylamine, AldrichCPR
• SCHEMBL14736563
• AB26782
• 805184-96-7
• 2-(3-PHENYL-1,2,4-OXADIAZOL-5-YL)ETHAN-1-AMINE
• BB 0238821
• A864684
• AKOS000302741
• DTXSID20390117
• 2-(3-phenyl-[1,2,4]oxadiazol-5-yl)ethylamine
• BS-11831
• FT-0677685
• 2-(3-PHENYL-1,2,4-OXADIAZOL-5-YL)-1-ETHANAMINE
• EN300-232449
• [2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]amine
• 2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethylamine
• DA-23255
• BBL011686
• AS-871/43474825
• STK726309
• ALBB-033086
• 2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-amine

• MDL： MFCD06738204
• Inchi： 1S/C10H11N3O/c11-7-6-9-12-10(13-14-9)8-4-2-1-3-5-8/h1-5H,6-7,11H2
• InChI Key： FDRQQRWVLQQGBK-UHFFFAOYSA-N
• SMILES： O1C(CCN)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 189.09000
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.94000
• LogP: 1.93810

2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-amine

Market Research and Analysis of 2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-amine (CAS No. 805184-96-7) in Chemical-Biomedical Fields

The compound 2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-amine, identified by the CAS registry number 805184-96-7, has garnered significant attention in the chemical and biomedical industries due to its unique structural properties and potential applications in drug development. This research brief aims to provide a comprehensive analysis of the current market landscape, including recent advancements in synthesis methodologies, biological activities, and therapeutic applications.

Recent studies have highlighted the compound's role as a promising lead molecule in the development of novel therapeutics targeting various diseases. Its oxadiazole ring structure endows it with favorable pharmacokinetic properties, making it an attractive candidate for further preclinical and clinical investigations. The compound has been explored in multiple contexts, including as an anti-inflammatory agent, a potential anticancer drug, and a modulator of key cellular pathways.

Market demand for 2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-amnine has been driven by its versatility across different therapeutic areas. The global pharmaceutical industry's increasing focus on innovative drug delivery systems and personalized medicine has further amplified its appeal. Key players in the market are actively investing in research and development to optimize synthesis routes and enhance the compound's bioavailability.

From a supply chain perspective, several global chemical manufacturers have emerged as key suppliers of this compound. These companies leverage advanced synthetic techniques to ensure high purity and consistent quality. The growing demand from both academic research institutions and pharmaceutical companies has necessitated scalable production methods to meet increasing global procurement needs.

In conclusion, 2-(3-phenyl-1,2,4 oxadiazol 5 yl)ethan 1 amine (CAS No. 805184 96 7) represents a valuable asset in the chemicalbiomedical sector with significant potential for future growth. As research continues to uncover its full therapeutic potential, the market is expected to witness increased investment and innovation in this area.